Cas no 1936586-17-2 (tert-Butyl 3-hydroxy-4-(trifluoromethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-hydroxy-4-(trifluoromethyl)pyrrolidine-1-carboxylate
• CAS No: 1936586-17-2
• MF: C₁₀H₁₆F₃NO₃
• MW: 255.234153747559
• CID: 5743621
• PubChem ID: 130972230
• Update Time: 2025-11-06

tert-Butyl 3-hydroxy-4-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl3-hydroxy-4-(trifluoromethyl)pyrrolidine-1-carboxylate
• 1936586-17-2
• tert-Butyl 3-hydroxy-4-(trifluoromethyl)pyrrolidine-1-carboxylate
• EN300-1634596
• SCHEMBL23580354
• 1-Pyrrolidinecarboxylic acid, 3-hydroxy-4-(trifluoromethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H16F3NO3/c1-9(2,3)17-8(16)14-4-6(7(15)5-14)10(11,12)13/h6-7,15H,4-5H2,1-3H3
• InChI Key： LGDQVQKYGGARIZ-UHFFFAOYSA-N
• SMILES： FC(C1CN(C(=O)OC(C)(C)C)CC1O)(F)F

Computed Properties

• Exact Mass: 255.10822786g/mol
• Monoisotopic Mass: 255.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 276.1±40.0 °C(Predicted)
• pka: 13.85±0.40(Predicted)

Additional information on tert-Butyl 3-hydroxy-4-(trifluoromethyl)pyrrolidine-1-carboxylate

Introduction to Tert-Butyl 3-hydroxy-4-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 1936586-17-2)

Tert-butyl 3-hydroxy-4-(trifluoromethyl)pyrrolidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 1936586-17-2, this compound represents a fascinating blend of functional groups, including a tert-butyl moiety, a hydroxy group, and a trifluoromethyl substituent, all of which contribute to its distinct chemical behavior and reactivity. This introduction aims to provide a comprehensive overview of the compound, its synthesis, applications, and the latest research findings that highlight its significance in modern chemistry and drug development.

The structural framework of Tert-butyl 3-hydroxy-4-(trifluoromethyl)pyrrolidine-1-carboxylate is characterized by a pyrrolidine core, which is a six-membered heterocyclic ring containing one nitrogen atom. This nitrogen atom is adjacent to the hydroxy group at the 3-position and the trifluoromethyl group at the 4-position. The presence of these functional groups imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in organic synthesis. Additionally, the tert-butyl group at the 1-position further enhances the compound's stability and reactivity, allowing for diverse chemical transformations.

In recent years, there has been growing interest in pyrrolidine derivatives due to their broad spectrum of biological activities. The hydroxy group in this compound can participate in hydrogen bonding interactions, which is crucial for drug-receptor binding affinity. Meanwhile, the trifluoromethyl group is known for its ability to modulate metabolic stability and lipophilicity, making it a common feature in many bioactive molecules. These characteristics make Tert-butyl 3-hydroxy-4-(trifluoromethyl)pyrrolidine-1-carboxylate a promising candidate for further exploration in medicinal chemistry.

The synthesis of Tert-butyl 3-hydroxy-4-(trifluoromethyl)pyrrolidine-1-carboxylate typically involves multi-step organic reactions that require precise control over reaction conditions. One common synthetic route includes the condensation of a suitable pyrrolidine precursor with a trifluoromethylated ketone, followed by hydroxylation and subsequent esterification with tert-butanol. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to improve yield and selectivity. These synthetic methodologies highlight the compound's complexity and the expertise required to produce it in high purity.

Recent research has demonstrated the potential of Tert-butyl 3-hydroxy-4-(trifluoromethyl)pyrrolidine-1-carboxylate as a building block for more complex pharmacophores. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways. The combination of the hydroxy, trifluoromethyl, and tert-butyl groups allows for fine-tuning of physicochemical properties, enabling researchers to optimize potency and selectivity. Such findings underscore the importance of this compound in drug discovery efforts.

The pharmaceutical industry has been particularly interested in pyrrolidine derivatives due to their versatility in modulating biological targets. The structural motif found in Tert-butyl 3-hydroxy-4-(trifluoromethyl)pyrrolidine-1-carboxylate has been incorporated into several lead compounds that are currently undergoing preclinical evaluation. These studies have revealed promising results in terms of efficacy and safety profiles, further validating the compound's therapeutic potential. The ability to modify different functional groups while maintaining overall structural integrity provides chemists with ample opportunities to design novel therapeutics.

From a chemical biology perspective, understanding the interactions between Tert-butyl 3-hydroxy-4-(trifluoromethyl)pyrrolidine-1-carboxylate and biological targets is crucial for developing effective drugs. Computational modeling techniques have been employed to predict binding affinities and identify key interaction points within target proteins or enzymes. These simulations have helped researchers rationalize structure-activity relationships (SARs) and guide medicinal chemistry efforts toward more potent and selective agents. The integration of experimental data with computational insights has accelerated the discovery process significantly.

The environmental impact of synthesizing and using Tert-butyl 3-hydroxy-4-(trifluoromethyl)pyrrolidine-1-carboxylate is also an important consideration. Modern synthetic strategies emphasize green chemistry principles by minimizing waste generation and utilizing sustainable reagents. For example, catalytic processes that employ recyclable catalysts or renewable feedstocks have been explored to reduce environmental footprints. Such approaches align with global efforts to promote sustainable chemical manufacturing practices while maintaining high standards of product quality.

In conclusion,Tert-butyl 3-hydroxy-4-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 1936586-17-2) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups makes it a versatile intermediate with significant potential in pharmaceutical research. As advancements continue in synthetic chemistry, computational biology, and green chemistry practices,this compound will likely remain at the forefront of drug discovery efforts, contributing to the development of new treatments for various diseases.